1-(2-Fluoro-3-(methylthio)phenyl)ethanone

• Molecular Formula: C9H9FOS
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 1-(2-fluoro-3-methylsulfanylphenyl)ethanone
• InChI: InChI=1S/C9H9FOS/c1-6(11)7-4-3-5-8(12-2)9(7)10/h3-5H,1-2H3
• InChI Key: YWNMONUSJRWURJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=CC=C1)SC)F

Description

1-(2-Fluoro-3-(methylthio)phenyl)ethanone is a substituted acetophenone derivative of high interest in modern drug discovery and development. This compound features a fluorine atom at the ortho-position and a methylthio (-SMe) group at the meta-position on its aromatic ring. The strategic incorporation of fluorine is a well-established tactic in medicinal chemistry, as it can significantly enhance a molecule's metabolic stability and lipophilicity, thereby improving its absorption and bioavailability . The methylthio group contributes unique electronic and steric properties, and can be further functionalized, for example through oxidation to sulfone or sulfoxide groups, to fine-tune the compound's physicochemical properties and bioactivity . This combination of substituents makes 1-(2-Fluoro-3-(methylthio)phenyl)ethanone a valuable synthetic building block (synthon) for constructing more complex molecules. Its primary research applications include serving as a key intermediate in the synthesis of fluorinated heterocycles and as a precursor for potential pharmacophores in the development of new active compounds for the pharmaceutical and agrochemical sectors . Researchers can readily functionalize the ketone group, for instance by coupling with hydrazines to form hydrazones for antimicrobial screening, providing a versatile core structure for generating novel chemical libraries . This product is intended for research purposes only and is not approved for human or veterinary diagnostic or therapeutic use. All information provided is for informational and research reference purposes.

Comparison with Similar Compounds

Substituent Effects on Reactivity and Bioactivity

1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanone ()

• Substituents : Chloro (-Cl) and trifluoromethyl (-CF₃).
• -CF₃ is strongly electron-withdrawing, making this compound more electrophilic than the target molecule.

1-(2-Hydroxyphenyl)-2-(methylthio)ethanone ()

• Substituents : Hydroxy (-OH) and methylthio (-SMe).
• Key Differences :
  • The hydroxyl group increases hydrophilicity and hydrogen-bonding capacity, contrasting with fluorine's lipophilic nature.
  • Lacks fluorine’s metabolic stability but may exhibit stronger antioxidant activity due to -OH .

1-(2,4-Dihydroxyphenyl)-3-(3-hydroxyphenyl)prop-2-en-1-one ()

• Structure : Chalcone derivative with multiple hydroxyl groups.

Antifungal Activity

• 1-(3-(4-Hydroxy-3-methoxybenzylideneamino)phenyl)ethanone (): Exhibited ED₅₀ = 8 µg/mL against Fusarium oxysporum, comparable to Bavistin 50 WP. Comparison: The target compound’s -SMe group may improve membrane penetration, but fluorine’s electronegativity could reduce nucleophilic attack efficacy in fungal enzymes .

Antimicrobial Activity

• Oxadiazole Derivatives (): Compounds like 1-(2-(4-chlorophenyl)-5-phenethyl-oxadiazol-3(2H)-yl)ethanone showed activity against S. aureus and P. aeruginosa. Comparison: The methylthio group in the target compound may mimic sulfur-containing antibiotics (e.g., sulfonamides), but fluorine’s presence could alter target specificity .

Physicochemical Properties

Compound	Substituents	LogP*	Solubility (mg/mL)
1-(2-Fluoro-3-(methylthio)phenyl)ethanone	-F, -SMe	~2.5	Moderate (DMF/DMSO)
1-(2-Amino-3-hydroxyphenyl)ethanone ()	-NH₂, -OH	~1.2	1–2 (DMSO/DMF)
1-(3-Chloro-5-(trifluoromethyl)phenyl)ethanone ()	-Cl, -CF₃	~3.1	Low (organic solvents)

*Estimated using fragment-based methods.

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 1-(2-Fluoro-3-(methylthio)phenyl)ethanone, and how can researchers optimize yield and purity?

• Methodological Answer : The compound can be synthesized via Friedel-Crafts acylation, where an acyl chloride reacts with a fluorinated aromatic ring under catalysis by Lewis acids like AlCl₃. For fluorinated precursors, controlled fluorination (e.g., using Selectfluor®) ensures regioselectivity . Key parameters include:

• Temperature : Maintain 0–5°C during acylation to minimize side reactions.
• Solvent : Use anhydrous dichloromethane or nitrobenzene for improved electrophilic substitution .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate) or recrystallization enhances purity. Monitor via TLC or HPLC .

Q. How should researchers characterize 1-(2-Fluoro-3-(methylthio)phenyl)ethanone spectroscopically?

• Methodological Answer :

• ¹H/¹³C NMR : Identify fluorine coupling patterns (e.g., splitting due to adjacent F atoms) and methylthio (S–CH₃) signals at δ ~2.5 ppm (¹H) and δ ~15 ppm (¹³C) .
• FT-IR : Confirm carbonyl (C=O) stretch at ~1700 cm⁻¹ and C–F vibrations at 1100–1250 cm⁻¹ .
• Mass Spectrometry : Use high-resolution MS (HRMS) to verify molecular ion [M+H]⁺ and fragmentation patterns .

Q. What safety precautions are critical when handling this compound in the lab?

• Methodological Answer :

• PPE : Wear nitrile gloves, goggles, and a lab coat. Use a fume hood to avoid inhalation of vapors .
• Storage : Store in a cool, dry place away from oxidizers. Methylthio groups may release H₂S under heat .
• First Aid : For skin contact, wash with soap/water; for eye exposure, rinse for 15+ minutes . Toxicity data is limited, so treat as hazardous .

Advanced Research Questions

Q. How can this compound serve as a building block for fluorinated drug candidates?

• Methodological Answer :

• Functionalization : The methylthio group can be oxidized to sulfone/sulfoxide for enhanced bioavailability . Fluorine improves metabolic stability via C–F bond resistance to oxidation .
• Case Study : Couple the ketone with hydrazines to form hydrazones for antimicrobial screening . Optimize reaction conditions (e.g., pH 7–8, ethanol solvent) to retain fluorine integrity .

Q. What experimental strategies resolve contradictions in biological activity data for fluorinated analogs?

• Methodological Answer :

• Dose-Response Studies : Test across concentrations (1 nM–100 µM) to identify non-linear effects.
• Control Experiments : Use fluorine-free analogs to isolate fluorination’s impact on target binding .
• Structural Analysis : Perform X-ray crystallography or molecular docking to correlate substituent positions (e.g., fluorine vs. methylthio) with activity .

Q. How do reaction conditions influence the stability of 1-(2-Fluoro-3-(methylthio)phenyl)ethanone in catalytic systems?

• Methodological Answer :

• Acid/Base Stability : Test in buffered solutions (pH 3–10) to identify degradation pathways. Fluorine may stabilize the ring under acidic conditions .
• Thermal Stability : Use differential scanning calorimetry (DSC) to determine decomposition thresholds. Methylthio groups degrade above 150°C .
• Catalyst Compatibility : Screen Pd/C, Ni, or enzymes for hydrogenation; fluorine may poison metal catalysts, requiring alternative ligands .